Cas no 1211527-03-5 (Piperidine, 4-(5-isoxazolyl)-)
Piperidine, 4-(5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- EN300-6474386
- 4-(1,2-oxazol-5-yl)piperidine
- AKOS022716939
- SCHEMBL22731089
- PS-0249
- 1211527-03-5
- Piperidine, 4-(5-isoxazolyl)-
-
- Inchi: 1S/C8H12N2O/c1-4-9-5-2-7(1)8-3-6-10-11-8/h3,6-7,9H,1-2,4-5H2
- InChI Key: BXINUGSDYAQNOA-UHFFFAOYSA-N
- SMILES: N1CCC(C2ON=CC=2)CC1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- Density: 1.066±0.06 g/cm3(Predicted)
- Boiling Point: 276.3±33.0 °C(Predicted)
- pka: 9.91±0.10(Predicted)
Piperidine, 4-(5-isoxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6474386-0.05g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 0.05g |
$587.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-0.1g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 0.1g |
$615.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-0.25g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 0.25g |
$642.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-0.5g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 0.5g |
$671.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-1.0g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 1g |
$699.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-2.5g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 2.5g |
$1370.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-5.0g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 5g |
$2028.0 | 2023-06-01 | ||
| Enamine | EN300-6474386-10.0g |
4-(1,2-oxazol-5-yl)piperidine |
1211527-03-5 | 10g |
$3007.0 | 2023-06-01 |
Piperidine, 4-(5-isoxazolyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Piperidine, 4-(5-isoxazolyl)-
Piperidine, 4-(5-isoxazolyl)- (CAS No. 1211527-03-5): A Key Intermediate in Modern Pharmaceutical Research
Piperidine, 4-(5-isoxazolyl)-, identified by its CAS number 1211527-03-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural framework, combining a piperidine ring with an isoxazole moiety, imparts distinct chemical properties that make it invaluable in drug discovery and development.
The piperidine core is a six-membered aromatic ring containing one nitrogen atom, which is known for its stability and ability to form hydrogen bonds. This feature enhances the compound's solubility in both polar and non-polar solvents, making it highly adaptable for various synthetic applications. On the other hand, the isoxazole group, consisting of an oxygen and a nitrogen atom fused to a three-carbon ring, introduces additional reactivity and functionalization possibilities. This combination of structural elements allows for the creation of complex molecular architectures with potential therapeutic benefits.
In recent years, Piperidine, 4-(5-isoxazolyl)- has been extensively studied for its role in developing novel pharmaceutical agents. One of the most promising areas of research involves its application in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors has made it a candidate for drugs targeting conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. Preliminary studies have shown that derivatives of this compound exhibit potent anticonvulsant and neuroprotective properties.
Moreover, the pharmaceutical industry has explored the use of Piperidine, 4-(5-isoxazolyl)- in cardiovascular drug development. Researchers have found that modifications to this scaffold can lead to compounds with vasodilatory effects, making them potential candidates for treating hypertension and angina. The isoxazole moiety plays a critical role in these applications by facilitating interactions with vascular smooth muscle receptors, thereby modulating blood flow and pressure.
The synthesis of Piperidine, 4-(5-isoxazolyl)- involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route includes the condensation of piperidine with 5-formylisoxazole under controlled conditions. This reaction typically proceeds via nucleophilic addition followed by cyclization, yielding the desired product with high regioselectivity. Advances in catalytic methods have further optimized this process, improving yield and reducing byproduct formation.
The chemical properties of Piperidine, 4-(5-isoxazolyl)- also make it valuable in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has been exploited in designing coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in catalysis, gas storage, and separation technologies. The versatility of this compound underscores its importance not only in drug development but also in broader scientific endeavors.
In conclusion, Piperidine, 4-(5-isoxazolyl)- (CAS No. 1211527-03-5) is a multifaceted compound with significant implications for modern chemistry and medicine. Its unique structural features enable diverse applications in pharmaceuticals, particularly for neurological and cardiovascular diseases. The ongoing research into derivatives of this compound continues to uncover new therapeutic possibilities and underscores its enduring relevance in scientific innovation.
1211527-03-5 (Piperidine, 4-(5-isoxazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)